Cas no 942216-29-7 (5-Benzoxazolecarbonitrile, 7-(1-methylethyl)-)

• Product Name: 5-Benzoxazolecarbonitrile, 7-(1-methylethyl)-
• CAS No: 942216-29-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 2108397
• Update Time: 2023-08-03

5-Benzoxazolecarbonitrile, 7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-isopropylbenzo[d]oxazole-5-carbonitrile
• 5-Benzoxazolecarbonitrile, 7-(1-methylethyl)-

• Inchi： 1S/C11H10N2O/c1-7(2)9-3-8(5-12)4-10-11(9)14-6-13-10/h3-4,6-7H,1-2H3
• InChI Key： NAYKLIMNROBQOL-UHFFFAOYSA-N
• SMILES： O1C=NC2=CC(C#N)=CC(=C12)C(C)C

Computed Properties

• Exact Mass: 186.079
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8